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Compound of Interest

Compound Name: BODIPY FL L-Cystine

Cat. No.: B15364075

Researchers, scientists, and drug development professionals handling BODIPY FL L-Cystine
must adhere to proper disposal procedures to ensure laboratory safety and environmental
protection. While the Safety Data Sheet (SDS) for BODIPY FL L-Cystine indicates that it is not
classified as a hazardous substance or mixture, responsible chemical management dictates
that it should not be disposed of in the regular trash or down the drain without careful
consideration and adherence to institutional guidelines.[1]

This guide provides a comprehensive, step-by-step approach to the proper disposal of BODIPY
FL L-Cystine, promoting a culture of safety and environmental responsibility within the

laboratory.

Key Chemical and Safety Data

A summary of the essential data for BODIPY FL L-Cystine is presented below.
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Property Value Source

Chemical Name BODIPY FL L-Cystine MedChemExpress
CAS Number 1180490-57-6 MedChemExpress[1]
Molecular Formula C34H38B2F4N606S2 MedChemExpress|[1]
Hazard Classification :ci):terazardous substance or MedChemExpress|[1]

) ] Prevent from entering drains or
Environmental Precautions MedChemExpress|[1]
water courses

Experimental Protocols: Disposal Procedures

The following protocols outline the recommended procedures for the disposal of BODIPY FL L-
Cystine in various forms.

1. Disposal of Unused or Waste BODIPY FL L-Cystine (Solid and Solutions)

It is recommended to treat all unused or waste BODIPY FL L-Cystine as chemical waste. This
conservative approach ensures compliance with the most stringent potential regulations and
protects the environment.

o Step 1: Personal Protective Equipment (PPE). Before handling the chemical waste, ensure
you are wearing appropriate PPE, including a lab coat, safety glasses, and chemical-
resistant gloves.

o Step 2: Waste Collection.

o Solid Waste: Collect solid BODIPY FL L-Cystine waste in a clearly labeled, sealed, and
compatible waste container.

o Liquid Waste: Collect solutions containing BODIPY FL L-Cystine in a dedicated, leak-
proof, and clearly labeled hazardous waste container. Do not fill liquid waste containers
beyond 80% capacity to prevent spills.
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o Step 3: Labeling. Label the waste container clearly as "BODIPY FL L-Cystine Waste" and
include the concentration and solvent if applicable. Follow your institution's specific labeling
requirements for chemical waste.

o Step 4: Storage. Store the sealed waste container in a designated and secure chemical
waste storage area, away from incompatible materials, until it is collected by your institution's
Environmental Health and Safety (EHS) department.

o Step 5: Disposal Request. Arrange for the disposal of the chemical waste through your
institution's EHS department.

2. Disposal of Contaminated Labware

Disposable labware (e.g., pipette tips, microfuge tubes, gloves) that has come into contact with
BODIPY FL L-Cystine should also be disposed of as chemical waste.

o Step 1: Segregation. Do not mix contaminated labware with regular trash.

o Step 2: Collection. Place all contaminated items in a designated, leak-proof container or a
durable, labeled bag specifically for solid chemical waste.

o Step 3: Disposal. Dispose of the container or bag through your institution's chemical waste
management stream.

3. Disposal of Empty BODIPY FL L-Cystine Containers

Empty containers that once held BODIPY FL L-Cystine must be decontaminated before
disposal.

e Step 1: Triple Rinsing. Rinse the empty container thoroughly with a suitable solvent (e.qg.,
ethanol or acetone) at least three times.

o Step 2: Rinsate Collection. Collect the rinsate from all three rinses and dispose of it as liquid
chemical waste, following the procedure outlined in section 1.

o Step 3: Defacing. After rinsing and allowing the container to dry, deface or remove the
original label to prevent misuse.
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o Step 4: Final Disposal. Dispose of the clean, defaced container according to your institution's
guidelines for non-hazardous lab glass or plastic.

Logical Workflow for Disposal Decisions

The following diagram illustrates the decision-making process for the proper disposal of
BODIPY FL L-Cystine and related waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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